1,2-dimethyl-octahydro-1H-indol-5-ol
Overview
Description
“1,2-dimethyl-octahydro-1H-indol-5-ol” is a chemical compound with the CAS Number: 1909335-93-8 . It has a molecular weight of 169.27 . The compound is in the form of an oil .
Molecular Structure Analysis
The InChI code for “1,2-dimethyl-octahydro-1H-indol-5-ol” is1S/C10H19NO/c1-7-5-8-6-9(12)3-4-10(8)11(7)2/h7-10,12H,3-6H2,1-2H3 . This code provides a standard way to encode the compound’s molecular structure. Physical And Chemical Properties Analysis
“1,2-dimethyl-octahydro-1H-indol-5-ol” is an oil . The compound is stored at room temperature .Safety and Hazards
The compound has been classified with the signal word “Danger” and is associated with the hazard statements H315, H318, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray (P261), washing hands thoroughly after handling (P264), and keeping the container tightly closed (P233) .
Future Directions
The future directions for “1,2-dimethyl-octahydro-1H-indol-5-ol” and similar compounds could involve further exploration of their synthesis methods, chemical reactions, and biological activities . As indole derivatives are prevalent in natural products and drugs, they could have potential applications in medicinal chemistry .
Mechanism of Action
Target of Action
It’s worth noting that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors , suggesting a broad range of potential targets.
Mode of Action
Indole derivatives are known to interact with their targets, leading to various changes in cellular processes . The exact nature of these interactions would depend on the specific target and the biochemical context.
Biochemical Pathways
Indole derivatives have been reported to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, and more . These activities suggest that indole derivatives can affect a wide range of biochemical pathways.
Result of Action
Given the broad range of biological activities associated with indole derivatives , it’s likely that this compound could have diverse effects at the molecular and cellular levels.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1,2-dimethyl-octahydro-1H-indol-5-ol involves the reduction of a ketone intermediate followed by a cyclization reaction to form the indoline ring.", "Starting Materials": [ "2,6-dimethyl-4-heptanone", "sodium borohydride", "acetic acid", "hydrochloric acid", "sodium hydroxide", "ethyl acetate", "water" ], "Reaction": [ "Step 1: Reduction of 2,6-dimethyl-4-heptanone with sodium borohydride in acetic acid to form 2,6-dimethyl-4-heptanol", "Step 2: Conversion of 2,6-dimethyl-4-heptanol to the corresponding mesylate using methanesulfonyl chloride and triethylamine", "Step 3: Cyclization of the mesylate intermediate with hydrochloric acid in ethanol to form 1,2-dimethyl-octahydro-1H-indol-5-ol", "Step 4: Purification of the product by extraction with ethyl acetate and washing with water" ] } | |
CAS RN |
1909335-93-8 |
Molecular Formula |
C10H19NO |
Molecular Weight |
169.3 |
Purity |
0 |
Origin of Product |
United States |
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